Cas no 270084-29-2 (2-phenylbenzoylacetonitrile)

• Product Name: 2-phenylbenzoylacetonitrile
• CAS No: 270084-29-2
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• MDL: MFCD02260809
• CID: 247971
• PubChem ID: 12009338
• Update Time: 2025-04-19

2-phenylbenzoylacetonitrile Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-propanenitrile,b-oxo-
• 2-Phenylbenzoylacetonitrile
• 3-oxo-3-(2-phenylphenyl)propanenitrile
• 2-phenyl-Menzoylacetonitrile
• SCHEMBL4047052
• FT-0604202
• MFCD02260809
• DTXSID80475737
• 3-([1,1'-Biphenyl]-2-yl)-3-oxopropanenitrile
• A5285
• 3-{[1,1'-BIPHENYL]-2-YL}-3-OXOPROPANENITRILE
• AKOS016022552
• 270084-29-2
• 2-phenylbenzoylacetonitrile

• MDL： MFCD02260809
• Inchi： 1S/C15H11NO/c16-11-10-15(17)14-9-5-4-8-13(14)12-6-2-1-3-7-12/h1-9H,10H2
• InChI Key： YCJFPYXEQZSOHU-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C1C=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 221.08400
• Monoisotopic Mass: 221.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.128
• Boiling Point: 430.5°C at 760 mmHg
• Flash Point: 214.1°C
• Refractive Index: 1.581
• PSA: 40.86000
• LogP: 3.44998